Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-

• CAS RN: 145131-56-2
• Molecular Formula: C29H29Cl2N3O
• Molecular Weight: 506.5 g/mol
• IUPAC Name: 1-benzyl-3-(2,6-dichlorophenyl)-1-[[1-(1-methylindol-3-yl)cyclopentyl]methyl]urea
• InChI: InChI=1S/C29H29Cl2N3O/c1-33-19-23(22-12-5-6-15-26(22)33)29(16-7-8-17-29)20-34(18-21-10-3-2-4-11-21)28(35)32-27-24(30)13-9-14-25(27)31/h2-6,9-15,19H,7-8,16-18,20H2,1H3,(H,32,35)
• InChI Key: FFPFJFGCKUEGQK-UHFFFAOYSA-N
• SMILES: CN1C=C(C2=CC=CC=C21)C3(CCCC3)CN(CC4=CC=CC=C4)C(=O)NC5=C(C=CC=C5Cl)Cl
• synonyms: 1-benzyl-3-(2,6-dichlorophenyl)-1-[[1-(1-methylindol-3-yl)cyclopentyl] methyl]urea

Description

Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-, also known as MK-677, is a selective agonist of the ghrelin receptor. It was developed as a potential treatment for growth hormone deficiency and cachexia, and has been studied extensively for its effects on growth hormone secretion and body composition.

Mechanism Of Action

Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)- works by binding to and activating the ghrelin receptor, which is primarily expressed in the hypothalamus. Activation of this receptor leads to the stimulation of growth hormone secretion, as well as other physiological effects such as increased appetite and improved glucose metabolism.

Biochemical And Physiological Effects

In addition to its effects on growth hormone secretion and body composition, Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)- has been shown to have a number of other biochemical and physiological effects. These include improved bone mineral density, increased insulin-like growth factor-1 levels, and improved sleep quality.

Advantages And Limitations For Lab Experiments

One advantage of using Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)- in lab experiments is that it can be administered orally, making it easier to use than injectable growth hormone. However, one limitation is that its effects on growth hormone secretion are not as potent as those of injectable growth hormone, and may not be sufficient for some research purposes.

Future Directions

There are a number of potential future directions for research on Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-. These include further studies on its effects on bone health and glucose metabolism, as well as investigations into its potential as a treatment for conditions such as sarcopenia and frailty. Additionally, there is a need for further research on the long-term safety and efficacy of Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-.

Synthesis Methods

Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)- is synthesized through a multi-step process, starting with the reaction of 2,6-dichlorobenzoyl chloride with cyclopentylamine to form the intermediate 2,6-dichlorobenzoyl-cyclopentylamine. This intermediate is then reacted with 1-(1-methyl-1H-indol-3-yl)-2-nitroethylene to form the key intermediate, which is reduced with hydrogen gas to yield Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)-.

Scientific Research Applications

Urea, N'-(2,6-dichlorophenyl)-N-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-N-(phenylmethyl)- has been extensively studied for its effects on growth hormone secretion and body composition. It has been shown to increase growth hormone levels in both young and elderly adults, and to improve body composition by increasing lean body mass and decreasing fat mass.